Cas no 129768-30-5 (ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate)

ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate structure

129768-30-5 structure

Product Name:ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate

CAS No:129768-30-5

MF:C₇H₇F₃N₂O₂

MW:208.137892007828

MDL:MFCD04111238

CID:137253

PubChem ID:2726919

Update Time:2025-04-19

ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
- 5-Trifluoromethyl-2H-Pyrazole-3-Carboxylic Acid Ethyl Ester
- Ethyl 3-trifluoromethyl-1H-pyrazole-5-carboxylate
- 1H-Pyrazole-3-carboxylicacid, 5-(trifluoromethyl)-, ethyl ester
- ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate
- RF 04185
- IDI1_016629
- Maybridge3_005242
- Ethyl 3-(Trifluoromethyl)pyrazole-5-carboxylate
- 5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid ethyl ester
- ZINC00077581
- 1H-Pyrazole-3-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester
- AB17531
- HMS1445O06
- DTXSID40369426
- MFCD04111238
- A805974
- ERBIUMCARBONATE
- Ethyl3-(Trifluoromethyl)pyrazole-5-carboxylate
- 5-(trifluoromethyl)-2H-pyrazole-3-carboxylic acid ethyl ester
- 6Z-0604
- FT-0680543
- SCHEMBL5064411
- EN300-231244
- 5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid ethyl ester;Ethyl 3-(Trifluoromethyl)pyrazole-5-carboxylate
- ethyl 5-(trifluoromethyl)-2H-pyrazole-3-carboxylate
- 5-Trifluoromethyl-1H-pyrazole-3-carboxylic acid ethyl ester
- AKOS005070824
- CS-0089749
- SY039105
- SCHEMBL14955814
- AC-29634
- J-520820
- 129768-30-5
- ethyl 3-(trifluoromethyl)-1H-pyrazol-5-carboxylate
- ethyl 5-trifluoromethylpyrazole-3-carboxylate
- Y10423
- 1H-Pyrazole-3-carboxylicacid,5-(trifluoromethyl)-,ethyl ester
- AMY27592
- DB-005385
- CHEMBL5289548
- BDBM50610694
- 948551-04-0
- STK351591
- ALBB-022828
- DA-20831
- 1H-pyrazole-5-carboxylic acid, 3-(trifluoromethyl)-, ethyl ester
- MDL： MFCD04111238
- Inchi： 1S/C7H7F3N2O2/c1-2-14-6(13)4-3-5(12-11-4)7(8,9)10/h3H,2H2,1H3,(H,11,12)
- InChI Key： AKFFNTKRAYWFRN-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C(=O)OCC)=NN1)(F)F

Computed Properties

Exact Mass: 208.04600
Monoisotopic Mass: 208.046
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55A^2
XLogP3: 1.7

Experimental Properties

Density: 1.397±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 95°
Boiling Point: 288.5±40.0 ºC (760 Torr),
Flash Point: 128.3±27.3 ºC,
Solubility: Very slightly soluble (0.44 g/l) (25 º C),
Water Partition Coefficient: Slightly soluble in water.
PSA: 54.98000
LogP: 1.60520

ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Security Information

HazardClass：IRRITANT

ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Pricemore >>

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ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Production Method

Production Method 1

2001025-96-1

129768-30-5

934758-94-8

Reaction Conditions

1.1 Solvents: Diethyl ether ; 72 h, rt

Reference

: [3+2] Cycloaddition reactions of 1-substituted 3,3,3-trifluoropropenes with diazo compounds and nitrilimines - synthesis of pyrazolines and pyrazoles

Markitanov, Yuriy N.; Timoshenko, Vadim M.; Mykhaylychenko, Sergiy S.; Rusanov, Eduard B.; Khyzhan, Alexandr I.; et al, Chemistry of Heterocyclic Compounds (New York, 2021, 57(11), 1107-1115

ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Raw materials

1-Propene-1-sulfonamide, 3,3,3-trifluoro-N,N-dimethyl-, (1E)-

ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Preparation Products

ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:129768-30-5)ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate

Order Number:A805974

Stock Status:in Stock

Quantity:5g/25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:05

Price ($):157.0/782.0

Email:sales@amadischem.com

Product Official Link

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